Cas no 17884-88-7 (27-Norolean-14-ene-3,28-diol,13-methyl-,(3â,13R)-)

• Product Name: 27-Norolean-14-ene-3,28-diol,13-methyl-,(3â,13R)-
• CAS No: 17884-88-7
• Molecular Formula: C₃₀H₅₀O₂
• Molecular Weight: 442.7168
• CID: 837354
• PubChem ID: 4979342

27-Norolean-14-ene-3,28-diol,13-methyl-,(3â,13R)- Properties

Names and Identifiers

• Myricadiol
• (3S,4aR,6aR,6aS,8aS,12aS,14aR,14bR)-8a-(hydroxymethyl)-4,4,6a,6a,11,11,14b-heptamethyl-1,2,3,4a,5,6,8,9,10,12,12a,13,14,14a-tetradecahydropicen-3-ol
• Myricardiol
• Taraxer-14-ene-3beta,28-diol
• [ "" ]
• D-Friedoolean-14-ene-3β,28-diol
• 89VO0CMD4F
• D-FRIEDOOLEAN-14-ENE-3,28-DIOL, (3.BETA.)-
• 17884-88-7
• DTXSID80939122
• D-FRIEDOOLEAN-14-ENE-3.BETA.,28-DIOL
• D-Friedoolean-14-ene-3beta,28-diol
• TARAXER-14-ENE-3.BETA.,28-DIOL
• Q27270069
• CS-0023653
• AKOS026674274
• 27-NOROLEAN-14-ENE-3,28-DIOL, 13-METHYL-, (3.BETA.,13.ALPHA.)-
• D-Friedoolean-14-ene-3,28-diol, (3beta)-
• 4A(2H)-PICENEMETHANOL, 1,3,4,5,6B,7,8,8A,9,10,11,12,12A,12B,13,14,14A,14B-OCTADECAHYDRO-10-HYDROXY-2,2,6B,9,9,12A,14A-HEPTAMETHYL-, (4AS-(4Aalpha,6Balpha,8Abeta,10alpha,12Aalpha,12Bbeta,14Abeta,14Balpha))-
• 8a-(hydroxymethyl)-4,4,6a,11,11,12b,14b-heptamethyl-1,2,3,4,4a,5,6,6a,8,8a,9,10,11,12,12a,12b,13,14,14a,14b-icosahydropicen-3-ol
• HY-N3227
• 27-NOROLEAN-14-ENE-3,28-DIOL, 13-METHYL-, (3beta,13alpha)-
• D-Friedoolean-14-ene-3,28-diol, (3)-; Taraxer-14-ene-3,28-diol
• 4A(2H)-PICENEMETHANOL, 1,3,4,5,6B,7,8,8A,9,10,11,12,12A,12B,13,14,14A,14B-OCTADECAHYDRO-10-HYDROXY-2,2,6B,9,9,12A,14A-HEPTAMETHYL-, (4AS-(4A.ALPHA.,6B.ALPHA.,8A.BETA.,10.ALPHA.,12A.ALPHA.,12B.BETA.,14A.BETA.,14B.ALPHA.))-
• UNII-89VO0CMD4F
• FS-10495
• 4A(2H)-PICENEMETHANOL, 1,3,4,5,6B,7,8,8A,9,10,11,12,12A,12B,13,14,14A,14B-OCTADECAHYDRO-10-HYDROXY-2,2,6B,9,9,12A,14A-HEPTAMETHYL-, (4AS,6BR,8AR,10S,12AR,12BR,14AS,14BS)-
• SCHEMBL4202103
• (3beta)-D-Friedoolean-14-ene-3,28-diol
• DA-72710

• InChIKey： RJAKLUPHSBOQNU-GCHNNGBASA-N
• Inchi： InChI=1S/C30H50O2/c1-25(2)16-17-30(19-31)15-10-22-28(6)12-8-20-26(3,4)24(32)11-14-27(20,5)21(28)9-13-29(22,7)23(30)18-25/h10,20-21,23-24,31-32H,8-9,11-19H2,1-7H3/t20-,21+,23-,24-,27-,28+,29+,30-/m0/s1
• SMILES： CC1(CCC2(CC=C3C4(CCC5C(C(CCC5(C4CCC3(C2C1)C)C)O)(C)C)C)CO)C

Computed Properties

• Exact Mass: 442.38100
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 1
• Monoisotopic Mass: 442.381080833g/mol
• Heavy Atom Count: 32
• Complexity: 810
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 7.9
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• LogP: 7.14130
• PSA: 40.46000
• Refractive Index: 1.551
• Boiling Point: 520.5±50.0 °C at 760 mmHg
• Vapor Pressure: 0.0±3.1 mmHg at 25°C
• Flash Point: 209.9±24.7 °C
• Color/Form: Powder
• Density: 1.1±0.1 g/cm3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Scalarane sesterterpenoids